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Introduction
Uranium-230 (²³⁰U) is a short-lived alpha-emitting radionuclide that is gaining significant

interest in the field of nuclear medicine, particularly as a potential candidate for Targeted Alpha

Therapy (TAT).[1] Its relatively short half-life of 20.23 days and the subsequent cascade of

alpha-emitting daughters make it a potent source of localized cytotoxic radiation.[1][2] A

thorough understanding of the decay physics of ²³⁰U is paramount for its production,

purification, and application in therapeutic settings. This guide provides a detailed overview of

the theoretical models governing the decay of Uranium-230, with a focus on alpha decay,

cluster decay, and spontaneous fission. Experimental data and methodologies are presented to

provide a comprehensive picture for researchers in the field.

Fundamental Properties of Uranium-230
Uranium-230 is an artificially produced isotope, typically formed from the beta decay of

Protactinium-230 (²³⁰Pa), which itself can be produced by proton or deuteron irradiation of

Thorium-232.[1] The key nuclear properties of ²³⁰U are summarized in the table below.
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Property Value

Mass Number (A) 230

Atomic Number (Z) 92

Neutron Number (N) 138

Isotopic Mass 230.033940 u

Half-life (T½) 20.23 ± 0.02 days

Primary Decay Mode Alpha (α) Decay (100%)

Daughter Nuclide Thorium-226 (²²⁶Th)

Alpha Decay Energy (Qα) 5.9925 MeV

Primary α-particle Energy 5.8884 MeV (67.4%)

Table 1: Key Nuclear Properties of Uranium-230. Data sourced from ChemLin.[1]

The Decay Chain of Uranium-230
Uranium-230 is a member of the 4n+2 decay series, also known as the Uranium series, which

originates with ²³⁸U.[3][4] The decay of ²³⁰U initiates a cascade of short-lived alpha and beta

emitters, ultimately terminating at the stable isotope Lead-206 (²⁰⁶Pb).[5] The rapid succession

of alpha emissions following the initial decay of ²³⁰U is a key feature that makes it attractive for

TAT, as it can deliver a high linear energy transfer (LET) dose to a localized area.[1]

The complete decay chain is as follows:

²³⁰U → (α, 20.23 d) → ²²⁶Th → (α, 30.57 min) → ²²²Ra → (α, 38 s) → ²¹⁸Rn → (α, 35 ms) →

²¹⁴Po → (α, 164.3 µs) → ²¹⁰Pb → (β⁻, 22.3 y) → ²¹⁰Bi → (β⁻, 5.012 d) → ²¹⁰Po → (α, 138.38 d)

→ ²⁰⁶Pb (Stable)
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²³⁰U ²²⁶Thα (20.23 d) ²²²Raα (30.57 min) ²¹⁸Rnα (38 s) ²¹⁴Poα (35 ms) ²¹⁰Pbα (164.3 µs) ²¹⁰Bi
β⁻ (22.3 y)

²¹⁰Po
β⁻ (5.012 d)

²⁰⁶Pb (Stable)α (138.38 d)

Parent Nucleus (²³⁰U)
α-particle pre-formation

Potential Model
(Coulomb + Nuclear)

Define Interaction

WKB Approximation
(Calculate Tunneling Probability)

Input Potential

Decay Constant (λ)
Half-life (T½)

Determine Probability

Daughter Nucleus (²²⁶Th)
+ Emitted α-particle

Predicts Decay Rate

 

Sample Preparation

Source Creation

Measurement & Analysis

Raw Sample

Acid Dissolution
(Wet Ashing)

Uranium Separation
(e.g., UTEVA Resin)

Elution of Purified U

Electrodeposition

Thin-film α Source
(on Steel Disc)

Alpha Spectrometry
(Vacuum Chamber, Si Detector)

Energy Spectrum Acquisition

Data Analysis
(Peak Identification, Activity Calculation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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